Cas no 49625-89-0 (Morphinan-3,6,14-triol,17-(cyclopropylmethyl)-4,5-epoxy-, (5a,6b)-)

• Product Name: Morphinan-3,6,14-triol,17-(cyclopropylmethyl)-4,5-epoxy-, (5a,6b)-
• CAS No: 49625-89-0
• MF: C₂₀H₂₅NO₄
• MW: 343.41680598259
• CID: 329581
• PubChem ID: 5486554
• Update Time: 2025-04-19

Morphinan-3,6,14-triol,17-(cyclopropylmethyl)-4,5-epoxy-, (5a,6b)- Chemical and Physical Properties

Names and Identifiers

• Morphinan-3,6,14-triol,17-(cyclopropylmethyl)-4,5-epoxy-, (5a,6b)-
• 6β-Naltrexol
• 6-BETA-NALTREXOL HCL
• 6B-NALTREXOL
• 6-β-Naltrexol
• 6β-Naltrexol solution
• (4R,4aS,7R,7aR,12bS)-3-(cyclopropylmethyl)-1,2,4,5,6,7,7a,13-octahydro-4,12-methanobenzofuro[3,2-e]isoquinoline-4a,7,9-triol
• UNII-J0W963M37T
• CHEBI:192658
• 6-
• 4-cyclopropylmethyl-(13R)-12-oxa-4-azapentacyclo[9.6.1.01,13.05,17.07,18]octadeca-7,9,11(18)-triene-10,14,17-triol
• JLVNEHKORQFVQJ-PYIJOLGTSA-N
• NCGC00165851-01
• 6alpha-Hydroxynaltrexone
• DTXSID80197942
• AIKO-150
• alpha-Naltrexol
• 17-(Cyclopropylmethyl)-4,5-epoxymorphinan-3,6beta,14-triol
• Q19598102
• 17-Cyclopropylmethyl-4,5alpha-epoxy-3,6beta,14-trihydroxymorphinan
• CS-0027591
• CHEMBL140278
• naltrexol
• N-Cyclopropylmethyl-7,8-dihydro-14-hydroxynorisomorphine
• 6alpha-Naltrexone
• 6beta-Naltrexone
• Morphinan-3,6,14-triol, 17-(cyclopropylmethyl)-4,5-epoxy-, (5alpha,6beta)-
• 6b-Naltrexol (1.0 mg/mL in Methanol)
• .BETA.-NALTREXOL
• A-Naltrexol
• EN 2260
• 6beta-Hydroxynaltrexone
• Naltrexone-6-beta-ol
• HY-108229
• 6.BETA.-HYDROXYNALTREXONE
• Morphinan-3,6,14-triol, 17-(cyclopropylmethyl)-4,5-epoxy-, (5.alpha.,6.beta.)-
• A-Naltrexol HCl
• NS00003924
• 6?-NALTREXOL
• SCHEMBL679700
• BDBM50001709
• Morphinan-3,6,14-triol, 17-(cyclopropylmethyl)-4,5-epoxy-, (5?,6?)-; (5?,6?)-17-(Cyclopropylmethyl)-4,5-epoxymorphinan-3,6,14-triol; 17-(Cyclopropylmethyl)-4,5?-epoxy-3,14-dihydroxymorphinan-6?-ol; 6?-Hydroxynaltrexone; 6?-Naltrexol; ?-Naltrexol
• 6beta-Naltrexol
• 6-beta-Naltrexol, 1mg/ml in Methanol
• (4R,4aS,7R,7aR,12bS)-3-(cyclopropylmethyl)-1,2,4,5,6,7,7a,13-octahydro-4,12-methanobenzouro[3,2-e]isoquinoline-4a,7,9-triol
• Morphinan-3,6alpha,14-triol, 17-(cyclopropylmethyl)-4,5alpha-epoxy-
• 6.BETA.-NALTREXOL
• 6
• 6-alpha-naltrexol
• J0W963M37T
• beta-Naltrexol
• 17-(Cyclopropylmethyl)-4,5alpha-epoxymorphinan-3,6alpha,14-triol
• 49625-89-0
• 6 alpha-hydroxynaltrexone
• 6alpha-Naltrexol
• ARD159640
• DA-49953
• 17-(Cyclopropylmethyl)-4,5-epoxy-(5?,6?)-morphinan-3,6,14-triol; 6?-Hydroxynaltrexone; ?-Naltrexol;
• G87745
• 1ST159640
• Morphinan-3,6,14-triol, 17-(cyclopropylmethyl)-4,5-epoxy-, (5a,6ss)-; (5a,6ss)-17-(Cyclopropylmethyl)-4,5-epoxymorphinan-3,6,14-triol; 17-(Cyclopropylmethyl)-4,5a-epoxy-3,14-dihydroxymorphinan-6ss-ol; 6ss-Hydroxynaltrexone; 6ss-Naltrexol; ss-Naltrexol

• Inchi： 1S/C20H25NO4/c22-13-4-3-12-9-15-20(24)6-5-14(23)18-19(20,16(12)17(13)25-18)7-8-21(15)10-11-1-2-11/h3-4,11,14-15,18,22-24H,1-2,5-10H2/t14-,15-,18+,19+,20-/m1/s1
• InChI Key： JLVNEHKORQFVQJ-PYIJOLGTSA-N
• SMILES： O1C2=C(C=CC3C[C@@H]4[C@@]5(CC[C@H]([C@H]1[C@@]5(C=32)CCN4CC1CC1)O)O)O

Computed Properties

• Exact Mass: 343.17800
• Monoisotopic Mass: 343.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 73.2Ų

Experimental Properties

• Melting Point: 90-96?C
• Flash Point: 9℃
• PSA: 73.16000
• LogP: 1.25510

Morphinan-3,6,14-triol,17-(cyclopropylmethyl)-4,5-epoxy-, (5a,6b)- Security Information

• Hazardous Material transportation number：UN1230 - class 3 - PG 2 - Methanol, solution
• Hazard Category Code： 11-23/24/25-39/23/24/25
• Safety Instruction： 16-36/37-45
• Hazardous Material Identification：